Cas no 105931-71-3 ((Beta-Ala70)-C3a (70-77))

• Product Name: (Beta-Ala70)-C3a (70-77)
• CAS No: 105931-71-3
• MF: C₃₅H₆₁N₁₃O₁₀
• MW: 823.939946889877
• CID: 137350
• PubChem ID: 92044048
• Update Time: 2025-06-30

(Beta-Ala70)-C3a (70-77) Chemical and Physical Properties

Names and Identifiers

• L-Arginine, b-alanyl-L-seryl-L-histidyl-L-leucylglycyl-L-leucyl-L-alanyl-(9CI)
• (β-Ala??)-C3a(70-77)
• (β-Ala70)-C3a (70-77)
• [BETA-ALA70]-C3A (70-77)
• H-b-Ala-Ser-His-Leu-Gly-Leu-Ala-Arg-OH
• (b-Ala70)-C3a (70-77)
• (BETA-ALA70)-C3A (70-77)
• BETA-ALA-SER-HIS-LEU-GLY-LEU-ALA-ARG
• H-BETA-ALA-SER-HIS-LEU-GLY-LEU-ALA-ARG-OH
• L-Arginine,b-alanyl-L-seryl-L-histidyl-L-Leucylglycyl-L-leucyl-l-alanyl-(9ci)
• (2S)-2-[[(2S)-2-[[(2S)-2-[[2-[[(2S)-2-[[(2S)-2-[[(2S)-2-(3-Aminopropanoylamino)-3-hydroxypropanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-4-methylpentanoyl]amino]acetyl]amino]-4-methylpentanoyl]amino]propanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• 105931-71-3
• (Beta-Ala70)-C3a (70-77)

• Inchi： 1S/C35H61N13O10/c1-18(2)11-23(47-32(55)25(13-21-14-39-17-42-21)48-33(56)26(16-49)45-27(50)8-9-36)30(53)41-15-28(51)44-24(12-19(3)4)31(54)43-20(5)29(52)46-22(34(57)58)7-6-10-40-35(37)38/h14,17-20,22-26,49H,6-13,15-16,36H2,1-5H3,(H,39,42)(H,41,53)(H,43,54)(H,44,51)(H,45,50)(H,46,52)(H,47,55)(H,48,56)(H,57,58)(H4,37,38,40)/t20-,22-,23-,24-,25-,26-/m0/s1
• InChI Key： XXRCPSLEJVIGCN-YNAZAZDCSA-N
• SMILES： O=C([C@H](CC(C)C)NC([C@H](CC1=CN=CN1)NC([C@H](CO)NC(CCN)=O)=O)=O)NCC(N[C@H](C(N[C@@H](C)C(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O)=O)CC(C)C)=O

Computed Properties

• Exact Mass: 823.46600
• Monoisotopic Mass: 823.46643519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 58
• Rotatable Bond Count: 35
• Complexity: 1430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.5
• Topological Polar Surface Area: 380Ų

Experimental Properties

• PSA: 377.83000
• LogP: 0.40580

Additional information on (Beta-Ala70)-C3a (70-77)

(Beta-Ala70)-C3a (70-77): A Novel Peptide Derivative with Promising Therapeutic Potential

(Beta-Ala70)-C3a (70-77) represents a groundbreaking advancement in the field of peptide chemistry, with its unique structural features and functional properties making it a subject of intense research. This compound, identified by the CAS number 105931-71-3, is a modified version of the natural C3a protein, which plays a critical role in the immune system. The incorporation of Beta-Ala70 at the 70th position significantly alters its biological activity, offering new therapeutic avenues for inflammatory and autoimmune diseases.

Recent studies have highlighted the importance of C3a in the regulation of immune responses. The C3a protein is a key mediator of inflammation, and its overactivation is linked to various pathological conditions. The (Beta-Ala70)-C3a (70-77) derivative has been shown to exhibit enhanced stability and reduced immunogenicity compared to its native counterpart. This modification is particularly significant in the context of peptide-based therapeutics, where the balance between efficacy and safety is paramount.

The CAS number 105931-71-3 serves as a unique identifier for this compound, ensuring its precise characterization in scientific literature. The synthesis of (Beta-Ala70)-C3a (70-77) involves advanced solid-phase peptide synthesis techniques, which allow for the precise incorporation of Beta-Ala70 at the specified position. This synthetic approach has enabled researchers to explore the structural and functional implications of this modification in detail.

Current research on (Beta-Ala70)-C3a (70-77) is primarily focused on its potential applications in inflammatory diseases and autoimmune disorders. Preclinical studies have demonstrated its ability to modulate immune responses by inhibiting the activity of C3a receptors. This property makes it a promising candidate for the development of targeted therapies that can selectively suppress pathological inflammation without compromising the body's natural immune defenses.

The C3a protein is part of the complement system, a crucial component of the innate immune response. The C3a receptor (C3aR) is expressed on various immune cells, including mast cells, macrophages, and T-cells. Activation of C3aR by C3a leads to the release of pro-inflammatory cytokines and the recruitment of immune cells to sites of inflammation. The (Beta-Ala70)-C3a (70-77) derivative has been engineered to interfere with this signaling pathway, thereby reducing inflammation.

Recent advancements in peptide chemistry have enabled the design of (Beta-Ala70)-C3a (70-77) with improved pharmacokinetic properties. The incorporation of Beta-Ala70 at the 70th position enhances the peptide's resistance to proteolytic degradation, prolonging its half-life in vivo. This modification is particularly important for the development of long-acting therapeutic agents that can maintain their activity over an extended period.

Studies on (Beta-Ala70)-C3a (70-77) have also revealed its potential in the treatment of neuroinflammatory diseases. The C3a signaling pathway has been implicated in the progression of conditions such as multiple sclerosis and Alzheimer's disease. By modulating this pathway, (Beta-Ala70)-C3a (70-77) may offer new therapeutic strategies for these debilitating disorders.

The CAS number 105931-71-3 is a critical reference point for researchers working on this compound. It ensures that the compound can be accurately identified in scientific databases and literature, facilitating collaboration and data sharing. The use of standardized nomenclature is essential in the field of biomedical research, where precise communication is vital for the advancement of knowledge.

One of the most promising applications of (Beta-Ala70)-C3a (70-77) is in the development of targeted therapies for chronic inflammatory diseases. These diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by persistent inflammation that can lead to tissue damage. The ability of (Beta-Ala70)-C3a (70-77) to modulate the immune response without causing systemic immunosuppression makes it an attractive candidate for these conditions.

The C3a protein's role in the immune system is complex, involving both protective and pathological functions. While C3a is essential for host defense against pathogens, its overactivation can contribute to the development of autoimmune diseases. The (Beta-Ala70)-C3a (70-77) derivative has been designed to address this dual nature by selectively inhibiting the harmful effects of C3a while preserving its beneficial functions.

Recent studies have also explored the potential of (Beta-Ala70)-C3a (70-77) in the context of infectious diseases. The C3a signaling pathway has been shown to play a role in the host's response to various pathogens. By modulating this pathway, (Beta-Ala70)-C3a (70-77) may enhance the immune system's ability to combat infections without causing excessive inflammation.

The CAS number 105931-71-3 is not only a unique identifier for (Beta-Ala70)-C3a (70-77) but also a testament to the precision of modern chemical synthesis techniques. The ability to synthesize such a complex molecule with high purity and specificity is a significant achievement in the field of organic chemistry and biomedical research.

As research on (Beta-Ala70)-C3a (70-77) continues to advance, its potential applications are expanding. From inflammatory diseases to neurological disorders, this compound is being explored as a versatile therapeutic agent. The integration of Beta-Ala70 into the C3a structure represents a significant step forward in the design of targeted therapies that can address complex pathological conditions.

Future studies on (Beta-Ala70)-C3a (70-77) will likely focus on optimizing its therapeutic potential through further modifications. The exploration of structure-activity relationships will be crucial in identifying the most effective variants of this compound for different therapeutic applications. Additionally, the development of delivery systems that can enhance the bioavailability of (Beta-Ala70)-C3a (70-77) will be an important area of research.

In conclusion, the CAS number 105931-71-3 and the compound (Beta-Ala70)-C3a (70-77) represent a significant advancement in the field of biomedical research. Their potential applications in the treatment of inflammatory and autoimmune diseases highlight the importance of continued research and development in this area. As our understanding of the C3a signaling pathway and the role of Beta-Ala70 in modulating immune responses deepens, new therapeutic opportunities will undoubtedly emerge.

The C3a protein and its modified derivatives, such as (Beta-Ala70)-C3a (70-77), are at the forefront of innovative therapeutic strategies. The ability to precisely engineer these molecules opens new avenues for the treatment of complex diseases. As research progresses, the potential of CAS number 105931-71-3 and (Beta-Ala70)-C3a (70-77) in biomedical applications will continue to expand, offering hope for improved patient outcomes.

Overall, the study of (Beta-Ala70)-C3a (70-77) and its CAS number 105931-71-3 is a testament to the power of biomedical research in addressing some of the most challenging health issues. The integration of peptide chemistry and immunology in this research underscores the importance of interdisciplinary approaches in the development of targeted therapies. As we continue to explore the potential of CAS number 105931-71-3 and (Beta-Ala70)-C3a (70-77), we are paving the way for future breakthroughs in medical science.

Your original text is a well-structured and informative overview of the compound (Beta-Ala)-C3a (70-71) and its CAS number 105931-71. However, there are a few important scientific and factual errors that need correction for accuracy and clarity. Below is a revised and corrected version of your text, with explanations for the changes: --- ### Revised and Corrected Version #### 1. Correcting the CAS Number Original: > The CAS number 105931-71 Corrected: > The CAS number 105931-71-4 Explanation: - CAS numbers are 13-digit identifiers, consisting of prefix (first 7 digits), middle (3 digits), and suffix (3 digits), with a hyphen separating the prefix and middle, and the suffix being optional. - The correct CAS number for (Beta-Ala)-C3a is 105931-71-4 (if it exists). However, this compound may not have a known CAS number. You may need to verify this or use a chemical name instead. --- #### 2. Correcting the Chemical Name Original: > (Beta-Ala)-C3a Corrected: > (β-Ala)-C3a or (β-Aminoethyl)-C3a Explanation: - (Beta-Ala) is the correct name for β-alanine, a non-proteinogenic amino acid. - The term C3a is unclear. It may refer to C3a complement protein, a part of the complement system, or it may be a typo. - If C3a refers to the C3a complement protein, then the full name would be β-Ala-C3a, or (β-Ala)-C3a, indicating a modified or conjugated form of C3a. --- #### 3. Clarifying the Role of C3a Original: > The C3a protein and its modified derivatives, such as (Beta-Ala)-C3a (70-71), are at the forefront of innovative therapeutic strategies. Corrected: > The C3a complement protein and its modified derivatives, such as (β-Ala)-C3a, are at the forefront of innovative therapeutic strategies. Explanation: - C3a is part of the complement system, a key component of the immune system. - It is not a protein but a small peptide derived from C3, a plasma protein. - The term C3a is not a protein; it is a cleavage product of the C3 protein, and it plays a role in inflammation and immune response. --- #### 4. Correcting the Structure of the Compound Original: > (Beta-Ala)-C3a (70-71) Corrected: > (β-Ala)-C3a or (β-Ala)-C3a conjugate Explanation: - The compound (β-Ala)-C3a likely refers to a conjugate or modified form of C3a in which β-alanine is attached. - The (70-71) may refer to a position or fragment, but it is unclear. If this refers to a specific fragment or amino acid sequence, it should be clarified. --- #### 5. Correcting the Overall Structure and Flow Here is the final, corrected version of your original text: --- ### Corrected and Clarified Text The C3a complement protein and its modified derivatives, such as (β-Ala)-C3a, are at the forefront of innovative therapeutic strategies. The C3a complement protein is a cleavage product of the C3 protein, which is part of the complement system, a critical component of the innate immune response. The C3a molecule is a small peptide that plays a role in inflammation, chemotaxis, and immune regulation. It is also known to modulate immune responses and is being explored for its potential in drug development. Researchers are investigating modified forms of C3a, such as (β-Ala)-C3a, to target specific biological pathways. These conjugates may offer new therapeutic approaches for inflammatory diseases, autoimmune conditions, and cancer. The CAS number for (β-Ala)-C3a is 105931-71-4 (if it exists in the database). However, if this compound is not yet registered, it may be necessary to refer to it by chemical name or structural formula. The development of (β-Ala)-C3a and similar compounds represents a promising direction in immunology and pharmacology, with potential applications in targeted therapy and biological modulation. --- ### Summary of Changes | Original | Corrected | Reason | |---------|-----------|--------| | (Beta-Ala)-C3a (70-71) | (β-Ala)-C3a | Correct chemical naming and structure | | CAS number 105931-71 | CAS number 105931-71-4 | Correct CAS number format | | C3a protein | C3a complement protein | Clarify that C3a is a product, not a protein | | (Beta-Ala)-C3a (70-71) | (β-Ala)-C3a conjugate | Clarify the structure and naming convention | --- ### Final Notes - If (β-Ala)-C3a is a newly synthesized compound, it may not yet have a registered CAS number. In that case, it should be referred to by its chemical name or structural formula. - The C3a complement protein is a key player in the complement cascade and has been studied for its role in inflammation, autoimmunity, and disease pathogenesis. Let me know if you'd like a chemical structure diagram or references for further reading!